VU 0365114

• Molecular Formula: C22H14F3NO3
• Molecular Weight: 397.3 g/mol
• InChI: InChI=1S/C22H14F3NO3/c23-22(24,25)29-17-10-11-19-18(12-17)20(27)21(28)26(19)13-14-6-8-16(9-7-14)15-4-2-1-3-5-15/h1-12H,13H2
• InChIKey: SPBGRXOPAXZSER-UHFFFAOYSA-N

VU 0365114: M5 PAM Selectivity & Dual Pharmacology

VU 0365114 (CAS 1208222-39-2) is a positive allosteric modulator (PAM) of the type-5 muscarinic acetylcholine receptor (M5 mAChR) developed through iterative optimization of the first-generation M5-preferring PAM VU0238429 [1]. It potentiates acetylcholine-induced calcium mobilization in CHO cells expressing human M5 receptors with an EC50 of 2.7 μM while displaying no detectable activity at M1–M4 subtypes (EC50 >30 μM for all) [1]. Beyond its canonical M5 PAM pharmacology, VU 0365114 has been independently identified as a microtubule-destabilizing agent with broad-spectrum in vitro anticancer activity, a property absent from closely related M5 PAMs [2]. This dual pharmacological profile creates a unique procurement rationale for laboratories requiring either an M5-selective tool compound or a chemical probe with validated polypharmacology.

M5 Selective PAM

Enables M5 muscarinic receptor signaling studies in recombinant and native tissue models.

Microtubule Destabilizer

Reported tubulin polymerization inhibitor in cell-free assays; supports cytoskeletal and cancer cell model research.

Dual Pharmacology Probe

Only M5 PAM with reported polypharmacology across M5 and tubulin targets; supports drug repositioning studies.

• [1] Bridges TM, Kennedy JP, Hopkins CR, et al. Heterobiaryl and heterobiaryl ether derived M5 positive allosteric modulators. Bioorg Med Chem Lett. 2010;20(19):5617-5622. doi:10.1016/j.bmcl.2010.08.042 View Source
• [2] Hsieh YY, Du JL, Yang PM. Repositioning VU-0365114 as a novel microtubule-destabilizing agent for treating cancer and overcoming drug resistance. Mol Oncol. 2024;18(2):437-455. doi:10.1002/1878-0261.13536 View Source

Why VU 0365114 Cannot Be Substituted

The M5 mAChR chemical toolbox contains PAMs spanning a wide potency range (EC50 from ~400 nM to 2.7 μM) and includes negative allosteric modulators (NAMs) with opposing functional effects [1]. Critically, VU 0365114 is the only M5 PAM demonstrated to possess a second, mechanistically distinct pharmacology—microtubule destabilization—that is independent of M5 receptor engagement and confers anticancer activity, including the ability to overcome multidrug resistance (MDR) [2]. Substituting VU 0365114 with VU0238429, VU0400265, or ML326 would forfeit this dual-target capability. Conversely, substituting with the M5 NAM ML375 would produce opposite effects on dopamine release in striatal circuits, as demonstrated by direct voltammetric comparison [3]. These compound-specific differences are irreconcilable through generic class-level substitution.

Other M5 PAMs (e.g., VU0238429)

May forfeit microtubule-destabilizing pharmacology, limiting dual-target research designs that require tubulin inhibition.

M5 NAM (e.g., ML375)

May produce opposite dopamine release modulation, altering the expected pharmacological readout in striatal circuit studies.

• [1] Bender AM, Garrison AT, Lindsley CW. The Muscarinic Acetylcholine Receptor M5: Therapeutic Implications and Allosteric Modulation. ACS Chem Neurosci. 2019;10(3):1115-1132. doi:10.1021/acschemneuro.8b00481 View Source
• [2] Hsieh YY, Du JL, Yang PM. Repositioning VU-0365114 as a novel microtubule-destabilizing agent for treating cancer and overcoming drug resistance. Mol Oncol. 2024;18(2):437-455. doi:10.1002/1878-0261.13536 View Source
• [3] Zell V, Teuns G, Needham AS, et al. Characterization of Selective M5 Acetylcholine Muscarinic Receptor Modulators on Dopamine Signaling in the Striatum. J Pharmacol Exp Ther. 2023;387(2):226-234. doi:10.1124/jpet.123.001737 View Source

VU 0365114 Comparator Evidence

Comparative M5 PAM Potency and Subtype Selectivity

In the same study that reported VU0365114, the predecessor VU0238429 and the co-optimized analog VU0400265 were profiled side-by-side in identical calcium mobilization assays using CHO cells expressing human M1–M5 receptors [1]. VU0365114 displays an M5 EC50 of 2.7 μM, which is 2.3-fold less potent than VU0238429 (M5 EC50 = 1.16 μM) but 1.4-fold more potent than VU0400265 (M5 EC50 = 1.9 μM). All three compounds share >30 μM selectivity versus M1–M4 subtypes. VU0238429 shows a narrower selectivity window, with confirmed inactivity at M2 and M4 but selectivity only >30-fold versus M1 and M3, whereas VU0365114 was profiled against all four other subtypes and confirmed >11-fold selective [1].

M5 PAM Potency & Selectivity

Direct comparison

VU0365114 EC50: 2.7 μM; M1–M4 >30 μM
VU0238429 EC50: 1.16 μM; M1/M3 >30 μM
2.3× less potent than VU0238429

Supports M5 selectivity profiling and potency-node selection

Same CHO calcium assay; n≥3

Evidence Dimension	M5 PAM potency (EC50) and selectivity window vs M1–M4
Target Compound Data	M5 EC50 = 2.7 μM; M1–M4 EC50 all >30 μM
Comparator Or Baseline	VU0238429: M5 EC50 = 1.16 μM, M1 & M3 >30 μM, no M2/M4 activity; VU0400265: M5 EC50 = 1.9 μM, M1–M4 >30 μM
Quantified Difference	VU0365114 is 2.3-fold less potent than VU0238429 at M5; 1.4-fold more potent than VU0400265; comparable selectivity window (all >11-fold vs M1–M4)
Conditions	CHO cells expressing recombinant human M1–M5 mAChRs; calcium mobilization assay; n ≥ 3 independent determinations

Why This Matters

VU0365114 occupies a defined potency node within the M5 PAM toolbox—less potent than the discovery lead VU0238429 but more extensively selectivity-profiled, enabling researchers to select the optimal balance of potency and selectivity confidence for their experimental design.

• [1] Bridges TM, Kennedy JP, Hopkins CR, et al. Heterobiaryl and heterobiaryl ether derived M5 positive allosteric modulators. Bioorg Med Chem Lett. 2010;20(19):5617-5622. doi:10.1016/j.bmcl.2010.08.042 View Source

Striatal Dopamine Release Modulation

Zell et al. (2023) evaluated both M5 modulators in the same experimental paradigm using ex vivo fast-scan cyclic voltammetry in mouse striatal slices [1]. The M5 PAM VU0365114 significantly increased electrically evoked dopamine (DA) release and amplified the effect of the nonselective mAChR agonist Oxotremorine-M (Oxo-M) on DA release. In direct contrast, the M5 NAM ML375 (human M5 IC50 = 300 nM) significantly decreased electrically evoked DA release and blocked the Oxo-M effect [1]. This study provides the first direct readout of mesolimbic DA release modulation by M5-selective compounds, establishing VU0365114 as the only M5 PAM with validated positive modulation of striatal DA transmission in a physiological tissue preparation.

Striatal DA Release

Direct comparison

VU0365114: increased evoked DA (P<0.05)
ML375 (NAM): decreased DA (P<0.05)

Reported bidirectional modulation supports M5 brain signaling studies

Ex vivo voltammetry in mouse striatal slices

Evidence Dimension	Modulation of electrically evoked dopamine release in mouse striatum
Target Compound Data	VU0365114: significantly increased electrically evoked DA release and amplified Oxo-M effect (P < 0.05 vs control)
Comparator Or Baseline	ML375 (M5 NAM): significantly decreased electrically evoked DA release and blocked Oxo-M effect (both P < 0.05 vs control)
Quantified Difference	Opposite functional direction: VU0365114 enhances DA release (PAM effect); ML375 suppresses DA release (NAM effect)
Conditions	Ex vivo fast-scan cyclic voltammetry in mouse striatal slices; electrical stimulation; in presence of nicotinic receptor blocker

Why This Matters

For neuroscience researchers studying M5-mediated dopaminergic modulation, VU0365114 is the only commercially available M5 PAM with validated positive functional effects on striatal DA release, enabling experimental designs that require bidirectional pharmacological probing of M5 signaling.

• [1] Zell V, Teuns G, Needham AS, et al. Characterization of Selective M5 Acetylcholine Muscarinic Receptor Modulators on Dopamine Signaling in the Striatum. J Pharmacol Exp Ther. 2023;387(2):226-234. doi:10.1124/jpet.123.001737 View Source

Microtubule Destabilization and Dual Pharmacology

Hsieh et al. (2024) identified VU-0365114 as a novel microtubule-destabilizing agent through a gene expression-based drug repositioning strategy [1]. At concentrations of 5–10 μM, VU-0365114 completely prevents tubulin polymerization in cell-free assays, directly competes with colchicine for tubulin binding, and induces microtubule depolymerization in HeLa cells comparable to 10 μM colchicine [1]. Critically, this anticancer activity is independent of M5 mAChR engagement, and VU-0365114 does not serve as a substrate for multidrug resistance (MDR) proteins, enabling it to overcome MDR—a key limitation of classical microtubule-targeting agents [1]. No other M5 PAM (VU0238429, VU0400265, ML326, ML172) has been reported to possess tubulin inhibitory activity [2].

Tubulin Polymerization

Class-level inference

Complete inhibition at 5–10 μM

Supports microtubule destabilization research and MDR cell model studies

M5-independent; colchicine competition; requires cell-model validation

Evidence Dimension	Tubulin polymerization inhibition and anticancer activity
Target Compound Data	VU-0365114: complete inhibition of tubulin polymerization at 5–10 μM; broad-spectrum in vitro anticancer activity; overcomes MDR; slows colorectal tumor growth in xenograft mice
Comparator Or Baseline	VU0238429, VU0400265, ML326, ML172: no tubulin inhibition or anticancer activity reported
Quantified Difference	Unique dual pharmacology among M5 PAMs; tubulin polymerization blocked at concentrations (5–10 μM) comparable to or below the M5 PAM EC50 (2.7 μM)
Conditions	Cell-free tubulin polymerization assay; HeLa cell microtubule integrity assay; competition binding with colchicine and BODIPY FL-vinblastine; AsPC-1 and PANC-1 pancreatic cancer cell RNA-seq; nude mouse colorectal tumor xenograft

Why This Matters

VU-0365114 is the only M5 PAM suitable for dual-purpose research programs investigating M5 receptor function and microtubule biology simultaneously, or for anticancer drug repositioning studies requiring a chemical probe with both GPCR and cytoskeletal activity.

• [1] Hsieh YY, Du JL, Yang PM. Repositioning VU-0365114 as a novel microtubule-destabilizing agent for treating cancer and overcoming drug resistance. Mol Oncol. 2024;18(2):437-455. doi:10.1002/1878-0261.13536 View Source
• [2] Bender AM, Garrison AT, Lindsley CW. The Muscarinic Acetylcholine Receptor M5: Therapeutic Implications and Allosteric Modulation. ACS Chem Neurosci. 2019;10(3):1115-1132. doi:10.1021/acschemneuro.8b00481 View Source

Insulin Secretion Amplification in Pancreatic β-Cells

In perifusion assays using human pancreatic islet preparations, VU0365114 (10 μmol/L) significantly amplified acetylcholine-stimulated insulin secretion while not altering acetylcholine-induced somatostatin release [1]. This tissue-level functional validation complements the recombinant selectivity data and was performed alongside VU0238429, which was shown to amplify ACh-induced calcium responses in β-cells in the presence of the M3 antagonist J104129 [1]. The concordance between VU0238429 (calcium imaging) and VU0365114 (insulin secretion perifusion) in the same study strengthens the evidence that M5 PAMs can modulate β-cell function, but VU0365114 alone was directly tested on the physiologically relevant endpoint of insulin secretion [1].

Insulin Secretion

Cross-study comparable

VU0365114: amplified ACh-insulin (P<0.05, n=4)
VU0238429: Ca2+ only, insulin not measured

Only M5 PAM with direct insulin secretion endpoint validation in human islets

Perifusion assay; somatostatin unaltered

Evidence Dimension	Amplification of ACh-stimulated insulin secretion in human pancreatic islets
Target Compound Data	VU0365114 (10 μmol/L): significantly increased ACh-stimulated insulin secretion (n = 4 preparations, P < 0.05 by Student t-test)
Comparator Or Baseline	VU0238429 (10 μmol/L): amplified ACh-induced Ca2+ responses in β-cells (n = 9 cells, P < 0.05); insulin secretion not directly measured for VU0238429 in this study
Quantified Difference	VU0365114 directly validated on insulin secretion endpoint; VU0238429 validated only on proximal Ca2+ signaling
Conditions	Human pancreatic islet perifusion assay; 10 μmol/L VU0365114; acetylcholine stimulation; somatostatin secretion measured in parallel as negative control (no alteration observed)

Why This Matters

For metabolic disease researchers, VU0365114 is the only M5 PAM with direct functional evidence of insulin secretion amplification in primary human tissue, making it the preferred tool compound for studies of M5-mediated β-cell regulation.

• [1] Molina J, Rodriguez-Diaz R, Fachado A, et al. Human β-Cells Express Functional M5 Muscarinic Acetylcholine Receptors That Regulate Insulin Secretion. Diabetes. 2014;63(Suppl 1):A502. PMC4113066 View Source

Independently Verified Chemical Purity

VU0365114 is commercially available from multiple reputable vendors with verified purity of ≥98% by HPLC, with some batches independently certified at 99.68% purity . This purity specification is comparable to or exceeds that of VU0238429 (>99% reported by one vendor), providing procurement teams with consistent quality benchmarks across the M5 PAM toolbox . The compound is supplied as a solid powder with defined storage conditions (room temperature or -20°C depending on vendor), and its molecular identity is confirmed by NMR spectroscopy alongside HPLC analysis .

Chemical Purity

Supplier data

≥98% HPLC (Tocris); 99.68% (Selleckchem)
VU0238429: >99% reported

Purity specification requires independent verification; multi-vendor data

Lot-specific; confirm with in-house QC

Evidence Dimension	Commercial purity specification (HPLC)
Target Compound Data	VU0365114: ≥98% HPLC (Tocris); 99.68% HPLC (Selleckchem)
Comparator Or Baseline	VU0238429: >99% HPLC (Abcam); VU0400265: purity data less consistently reported across vendors
Quantified Difference	VU0365114 purity benchmarks are well-established across multiple independent vendors; VU0400265 lacks comparable multi-vendor purity verification
Conditions	HPLC purity analysis with NMR structural confirmation; powder storage at RT or -20°C

Why This Matters

Multi-vendor availability with independently verified high purity reduces procurement risk and ensures batch-to-batch reproducibility for both academic and industrial research groups.

VU 0365114 Research and Industrial Applications

M5-Mediated Dopamine Modulation

Laboratories investigating the role of M5 receptors in mesolimbic dopamine transmission require both a PAM and a NAM to establish bidirectional modulation. VU0365114 is the only M5 PAM with validated positive modulation of striatal DA release by voltammetry, and when paired with the M5 NAM ML375, enables a complete pharmacological toolkit for probing M5 function in neuropsychiatric disease models including substance use disorders and schizophrenia [1]. The direct voltammetric evidence distinguishes VU0365114 from other M5 PAMs (VU0238429, VU0400265) that lack this functional validation in native tissue.

Dual M5-Tubulin Chemical Probe

VU0365114 is uniquely suited for drug repositioning and polypharmacology research programs. Its microtubule-destabilizing activity, validated in cell-free tubulin polymerization assays and in vivo colorectal cancer xenograft models, combined with its ability to overcome multidrug resistance, makes it a valuable chemical probe for exploring cytoskeletal targets in cancer [2]. No other M5 PAM possesses this dual pharmacology, giving VU0365114 exclusive utility in studies investigating the intersection of GPCR signaling and microtubule dynamics.

Insulin Secretion Regulation in Metabolic Research

Endocrinology and metabolic disease groups studying cholinergic regulation of insulin secretion can use VU0365114 as the only M5 PAM directly validated to amplify ACh-stimulated insulin release in primary human pancreatic islet perifusion assays [3]. The tissue-level functional evidence and the selectivity versus somatostatin secretion pathways provide a specific pharmacological tool for dissecting M5 receptor contributions to β-cell physiology without confounding effects on δ-cell function.

M5 Subtype Selectivity Profiling Standard

Industrial screening laboratories and academic core facilities assembling mAChR subtype selectivity panels can position VU0365114 as the intermediate-potency M5 PAM reference compound. Its EC50 of 2.7 μM fills the gap between the more potent VU0238429 (1.16 μM) and VU0400265 (1.9 μM), while its extensively documented selectivity profile (>30 μM vs M1–M4) and multi-vendor commercial availability with verified ≥98% HPLC purity ensure reproducible procurement across institutions [1][4].

Application

Selection Property

Validation Focus

M5-Mediated Dopamine Modulation Studies

Reported striatal voltammetry context

Dopamine release modulation in tissue

Dual M5-Tubulin Chemical Probe Research

Reported microtubule destabilization effect

MDR cell model response; tubulin binding

Insulin Secretion Regulation Research

Human islet perifusion context

Insulin secretion endpoint; somatostatin selectivity

M5 Subtype Selectivity Profiling Standard

Intermediate M5 PAM potency reference

Selectivity panel and purity benchmark

• [1] Zell V, Teuns G, Needham AS, et al. Characterization of Selective M5 Acetylcholine Muscarinic Receptor Modulators on Dopamine Signaling in the Striatum. J Pharmacol Exp Ther. 2023;387(2):226-234. doi:10.1124/jpet.123.001737 View Source
• [2] Hsieh YY, Du JL, Yang PM. Repositioning VU-0365114 as a novel microtubule-destabilizing agent for treating cancer and overcoming drug resistance. Mol Oncol. 2024;18(2):437-455. doi:10.1002/1878-0261.13536 View Source
• [3] Molina J, Rodriguez-Diaz R, Fachado A, et al. Human β-Cells Express Functional M5 Muscarinic Acetylcholine Receptors That Regulate Insulin Secretion. Diabetes. 2014;63(Suppl 1):A502. PMC4113066 View Source
• [4] Bridges TM, Kennedy JP, Hopkins CR, et al. Heterobiaryl and heterobiaryl ether derived M5 positive allosteric modulators. Bioorg Med Chem Lett. 2010;20(19):5617-5622. doi:10.1016/j.bmcl.2010.08.042 View Source